1-(Bromomethyl)-3-methoxy-5-nitrobenzene
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Overview
Description
1-(Bromomethyl)-3-methoxy-5-nitrobenzene is a useful research compound. Its molecular formula is C8H8BrNO3 and its molecular weight is 246.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anisotropic Displacement Parameters and Experimental Challenges
Research by Mroz et al. (2020) highlights the calculation of anisotropic displacement parameters for isomorphous compounds, including 1-(Bromomethyl)-3-nitrobenzene, using both theoretical and experimental approaches. The study reveals challenges in experimental procedures for the bromo compound, underscoring the complexity of working with such molecules Mroz, Wang, Englert, & Dronskowski, 2020.
Synthesis and Application in Organic Chemistry
Zilberman (2003) detailed a one-step synthesis process for creating 3-substituted anisoles from 3-substituted nitrobenzenes, highlighting the chemical's utility in producing valuable compounds for further research and industrial applications. This process demonstrates the compound's role in facilitating efficient and high-yield chemical syntheses Zilberman, 2003.
Materials Science and Solar Cell Efficiency
In the field of materials science, Jin et al. (2016) synthesized a derivative of 1-(Bromomethyl)-3-methoxy-5-nitrobenzene to improve photovoltaic performance in polymer solar cells (PSCs). Their work shows that modifications to the compound can lead to enhanced power conversion efficiency, demonstrating its potential in renewable energy technologies Jin, Yu, Peng, Fan, Cai, Fan, Gou, & Chu, 2016.
Analytical Chemistry and Impurity Determination
Raman et al. (2017) developed sensitive methods for determining potentially genotoxic impurities, including 1-(Bromomethyl)-4-nitrobenzene, in pharmaceutical compounds. Their research underscores the importance of accurate impurity profiling for ensuring drug safety and efficacy Raman, Prasad, Reddy, & Ramakrishna, 2017.
Electrochemical Reduction Studies
Research by Du and Peters (2010) explored the electrochemical reductions of nitrobenzene derivatives, providing insights into synthetic pathways for producing valuable organic compounds. Their findings contribute to the understanding of electrochemical processes in organic synthesis Du & Peters, 2010.
Safety and Hazards
Properties
IUPAC Name |
1-(bromomethyl)-3-methoxy-5-nitrobenzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO3/c1-13-8-3-6(5-9)2-7(4-8)10(11)12/h2-4H,5H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXVLGWFXBNZIMX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)[N+](=O)[O-])CBr |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.